Cas no 41005-07-6 (1,6-Heptadiyn-4-ol, 4-methyl-)

• Product name: 1,6-Heptadiyn-4-ol, 4-methyl-
• CAS No: 41005-07-6
• MF: C₈H₁₀O
• MW: 122.164
• CID: 2826632
• PubChem ID: 10441700

1,6-Heptadiyn-4-ol, 4-methyl- Chemical and Physical Properties

Names and Identifiers

• 41005-07-6
• 1,6-Heptadiyn-4-ol, 4-methyl-
• 4-Methyl-1,6-heptadiyn-4-ol
• DTXSID40439870

• Inchi： InChI=1S/C8H10O/c1-4-6-8(3,9)7-5-2/h1-2,9H,6-7H2,3H3
• InChI Key： RBMPDLGORLFXHH-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 122.073164938Da
• Monoisotopic Mass: 122.073164938Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 20.2Ų